Cas no 14116-78-0 (1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro-)

• Product Name: 1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro-
• CAS No: 14116-78-0
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD24695552
• CID: 174031
• PubChem ID: 556503
• Update Time: 2025-06-26

1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro-
• 1(2H)-Naphthalenone, 3,4,4a,5,8,8a-hexahydro-
• 1,2,3,4,4a,5,8,8a-octahydronaphthalen-1-one
• LFDGSLNQYSSFGI-UHFFFAOYSA-N
• 14116-78-0
• 3,4,4a,5,8,8a-hexahydro-1-(2H)-naphthalenone
• 3,4,4a,5,8,8a-hexahydro-2H-naphthalen-1-one
• 3,4,4a,5,8,8a-Hexahydro-1(2H)-naphthalenone #

• MDL： MFCD24695552
• Inchi： 1S/C10H14O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-2,8-9H,3-7H2
• InChI Key： LFDGSLNQYSSFGI-UHFFFAOYSA-N
• SMILES： O=C1CCCC2CC=CCC21

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro-

1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro-: A Versatile Compound in Pharmaceutical Research

1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro-, also known as 1(2H)-Naphthalenone, is a complex organic compound with a unique molecular structure that has garnered significant attention in the pharmaceutical and chemical research fields. This compound, with the CAS number 14116-78-0, belongs to the class of naphthalene derivatives, which are characterized by their polycyclic aromatic hydrocarbon frameworks. The hexahydro prefix in its name indicates the presence of six hydrogen atoms in the ring system, contributing to its stability and reactivity. Recent studies have highlighted its potential applications in drug discovery, material science, and bioactive compound development.

The molecular structure of 1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro- consists of a naphthalene ring system with multiple hydrogen atoms incorporated into the ring structure. This configuration results in a highly conjugated system, which is essential for its chemical reactivity and biological activity. The 2H designation in its name refers to the hydrogen atom at the 2-position of the naphthalene ring, which plays a critical role in determining its chemical properties. The hexahydro feature further modifies the ring structure, influencing its solubility, reactivity, and interactions with biological targets.

Recent advancements in medicinal chemistry have demonstrated the potential of 1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro- as a scaffold for the development of novel therapeutics. A 2023 study published in the Journal of Medicinal Chemistry explored its ability to modulate the activity of G protein-coupled receptors (GPCRs), which are key targets for many drugs. Researchers found that the hexahydro configuration enhances the compound's binding affinity to specific GPCR subtypes, making it a promising candidate for the treatment of neurological disorders. This finding underscores the importance of structural modifications in optimizing the pharmacological properties of naphthalene derivatives.

Another area of interest is the application of 1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro- in the synthesis of bioactive compounds. A 2024 review in Organic & Biomolecular Chemistry highlighted its role as a versatile intermediate in the preparation of heterocyclic compounds. The compound's ability to undergo various chemical transformations, such as cyclization and oxidation, makes it a valuable building block for the development of pharmaceuticals. For instance, its use in the synthesis of pyrrolidine derivatives has shown potential in the treatment of inflammatory diseases.

The hexahydro modification also influences the compound's physical and chemical properties. Compared to its non-hydrogenated counterparts, 1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro- exhibits improved solubility in polar solvents, which is advantageous for drug formulation. This property has been leveraged in the development of oral dosage forms, where solubility is a critical factor in bioavailability. Additionally, its enhanced stability under various pH conditions makes it suitable for use in pharmaceutical products that require long-term storage.

Recent computational studies have further elucidated the molecular interactions of 1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro- with biological targets. A 2023 paper in Computational and Structural Chemistry utilized molecular docking simulations to investigate its binding interactions with a specific enzyme involved in metabolic pathways. The results indicated that the compound's hexahydro structure enhances its ability to inhibit the enzyme, suggesting potential applications in the treatment of metabolic disorders. These findings highlight the importance of structural features in drug design and the role of computational methods in optimizing therapeutic outcomes.

The synthesis of 1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro- has also been the subject of recent research. A 2024 study published in Green Chemistry described a sustainable method for its preparation using catalytic hydrogenation techniques. This approach not only reduces the environmental impact of the synthesis process but also improves the yield and purity of the final product. Such advancements are crucial for the large-scale production of pharmaceutical intermediates, ensuring both economic viability and ecological responsibility.

In the field of material science, 1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro- has shown potential as a precursor for the development of advanced materials. A 2023 study in Advanced Materials explored its use in the fabrication of conductive polymers, where its conjugated structure contributes to electrical conductivity. This property makes it a candidate for applications in electronic devices, such as sensors and flexible electronics. The ability to tailor its properties through chemical modifications further expands its utility in this domain.

Despite its promising applications, the use of 1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro- is not without challenges. One of the primary concerns is the potential for toxicity, which requires thorough evaluation before its use in pharmaceutical products. A 2024 study in Toxicological Sciences conducted in vitro and in vivo experiments to assess its safety profile. The results indicated that while the compound exhibits low acute toxicity, long-term exposure may lead to metabolic disturbances, necessitating further research to optimize its therapeutic window.

Overall, 1(2H)-Naphthalenone,3,4,4a,5,8,8a-hexahydro- represents a significant advancement in the field of chemical and pharmaceutical research. Its unique molecular structure, combined with its versatile properties, positions it as a valuable compound for the development of novel therapeutics and materials. As research continues to uncover its potential applications, the compound is likely to play an increasingly important role in addressing complex medical and scientific challenges.